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Compound of Interest

Compound Name: C.l. Pigment Red 52:1

Cat. No.: B100630

An In-depth Technical Guide to the Solubility of C.l. Pigment Red 52:1 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

C.l. Pigment Red 52:1 (C.I. 15860:1; CAS 17852-99-2) is a monoazo calcium lake pigment
widely utilized in printing inks and industrial coatings.[1][2] Its performance and application are
intrinsically linked to its interactions with organic solvents. This guide provides a
comprehensive overview of the solubility and resistance of C.l. Pigment Red 52:1 in various
organic solvents, based on available technical data. While precise quantitative solubility data is
not widely published, this document consolidates qualitative assessments of its solvent
fastness and outlines standard experimental protocols for determining pigment solubility.

Chemical and Physical Properties

C.l. Pigment Red 52:1 is characterized by the presence of a single azo group (-N=N-) in its
molecular structure.[1] It is produced by the diazotization of 2-amino-5-chloro-4-
methylbenzenesulfonic acid, followed by coupling with 3-hydroxy-2-naphthoic acid, and
subsequent conversion into a calcium salt.[3] This laking process renders the pigment largely
insoluble in water and many organic solvents, a crucial characteristic for its use in various
applications.[2]

Solubility and Solvent Resistance
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The interaction of C.I. Pigment Red 52:1 with organic solvents is typically described in terms of
its "resistance" or "fastness," which indicates its ability to withstand dissolution or "bleeding"
when in contact with a solvent. Quantitative solubility values (e.g., in g/100 mL) are not
commonly reported in publicly available technical literature for this specific pigment. However,
several sources provide qualitative data on its performance in various solvents, often rated on
a scale of 1 to 5, where 5 indicates excellent resistance and 1 indicates poor resistance.

Data Presentation: Solvent Fastness of C.l. Pigment Red
52:1

The following table summarizes the solvent resistance of C.l. Pigment Red 52:1 as reported in
various technical data sheets. It is important to note that the exact test methods and rating
scales may vary between manufacturers.

Resistancel/Fastness

Organic Solvent Chemical Class .
Rating
Xylene Aromatic Hydrocarbon Good[4]
Ethanol Alcohol Good[4], Not Soluble[3]
Ethyl Acetate Ester Good[4]
White Spirit Aliphatic Hydrocarbon Good[4]
Butyl Acetate Ester 4 (Good)
Benzene Aromatic Hydrocarbon 4 (Good)
Ketones (general) Ketone 4 (Good)

Note: The numerical ratings are based on a 1-5 scale, where 5 is excellent.

Experimental Protocols for Determining Pigment
Solubility and Bleeding

For researchers and professionals requiring precise solubility data, standardized experimental
methods must be employed. The following protocols are based on established industry
standards for evaluating the solvent resistance and bleeding characteristics of pigments.
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ASTM D279: Standard Test Methods for Bleeding of
Pigments

This standard provides two primary methods for assessing the bleeding characteristics of dry
pigments.

This method is a rapid test to determine the amount of color extracted when a pigment is in
direct contact with a solvent.

Methodology:

o Sample Preparation: Accurately weigh 0.50 g of C.l. Pigment Red 52:1 into a test tube or
vial.

e Solvent Addition: Add 20 mL of the desired organic solvent (e.g., toluene is the standard, but
others can be used by agreement).

o Agitation and Incubation: Stopper the container and shake vigorously for 10 seconds. Allow
the mixture to stand for 15 minutes. Repeat the 10-second shake and let it stand for an
additional 45 minutes.

 Filtration: Filter the mixture through a filter paper (e.g., Whatman No. 44) with a bed of a non-
bleeding filter aid like Blanc Fixe.

o Observation: Observe the filtrate for any coloration. The degree of bleeding is assessed
visually against a standard or on a 1-5 scale (5 = no bleeding, 1 = severe bleeding).

This method evaluates the migration of the pigment from a base coat into a subsequently
applied white topcoat. It provides a more practical assessment of bleed resistance in a coating
system.

Methodology:

» Base Coat Preparation: Prepare a colored coating using C.l. Pigment Red 52:1 in a suitable
vehicle.
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» Application of Base Coat: Apply the colored coating to one half of a test panel and allow it to
dry completely.

» Application of Top Coat: Apply a white finish over the entire panel, covering both the colored
base coat and the uncoated portion.

e Drying and Observation: Allow the topcoat to dry completely.

» Evaluation: Visually assess the white topcoat for any discoloration or color migration from the
red base coat. The degree of bleeding is rated on a 1-5 scale.

Quantitative Solubility Determination

To obtain precise solubility data (e.g., g/L), a gravimetric or spectrophotometric method can be
employed.

Methodology:

o Sample Preparation: Prepare a saturated solution of C.l. Pigment Red 52:1 in the chosen
organic solvent at a specified temperature (e.g., 25°C). This can be achieved by adding an
excess of the pigment to the solvent and stirring for an extended period (e.g., 24 hours) to
ensure equilibrium is reached.

o Separation: Separate the undissolved pigment from the saturated solution using
centrifugation followed by fine filtration (e.g., using a 0.2 um syringe filter).

e Quantification (Gravimetric Method): a. Accurately measure a known volume of the clear,
saturated filtrate into a pre-weighed, dry container. b. Evaporate the solvent under controlled
conditions (e.g., in a vacuum oven) until a constant weight of the dissolved pigment is
obtained. c. Calculate the solubility in g/L or other desired units.

e Quantification (Spectrophotometric Method): a. If the pigment has a known molar absorptivity
in the solvent, the concentration of the saturated solution can be determined using UV-Vis
spectrophotometry and the Beer-Lambert law. b. This requires the preparation of a
calibration curve with solutions of known concentrations.

Visualization of Experimental Workflow
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The following diagram illustrates a logical workflow for evaluating the solubility and resistance
of a pigment in an organic solvent.

Start: Select Pigment
(C.1. Pigment Red 52:1)
and Organic Solvent

Initial Screening For Precise Data

Qualitative Assessment

(ASTM D279 - Method A) Quantitative Determination

If Bleeding is a Concern

Application Testing

(ASTM D279 - Method B) Gravimetric Method Spectrophotometric Method

Data Analysis and
Reporting

Click to download full resolution via product page

Caption: Workflow for Pigment-Solvent Interaction Assessment.

Conclusion

C.l. Pigment Red 52:1 exhibits good to excellent resistance to a range of common organic
solvents, a property that is fundamental to its utility in inks and coatings. While quantitative
solubility data remains scarce in public literature, standardized testing protocols such as ASTM
D279 provide a robust framework for researchers and professionals to evaluate its
performance for specific applications. The choice of solvent and the intended application will
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ultimately dictate the suitability of this pigment, and empirical testing is highly recommended to
ensure desired performance characteristics are met.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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